3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one

• IUPAC Name: 3-cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C12H12N2O2S/c15-12-14(9-5-2-1-3-6-9)13-11(16-12)10-7-4-8-17-10/h2,4-5,7-9H,1,3,6H2
• InChI Key: WKQNQLXAGRGYQU-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)N2C(=O)OC(=N2)C3=CC=CS3
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one is a heterocyclic compound with potential applications in drug discovery research. The compound is a member of the oxadiazole family, which has been extensively studied due to its diverse biological activities.

Mechanism of Action

The mechanism of action of 3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in disease progression. For example, the compound has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators. It has also been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and anti-tumor activities, 3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one has been reported to have other biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells and to inhibit angiogenesis, the process by which new blood vessels are formed. It has also been reported to modulate the immune system by regulating the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one in lab experiments is its broad spectrum of biological activities. The compound has been shown to have potential as a drug candidate in multiple disease areas, making it a versatile tool for drug discovery research. However, one limitation of using this compound is its relatively low solubility in water, which may affect its bioavailability and limit its use in certain experimental systems.

Future Directions

There are several future directions for research on 3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one. One area of interest is the development of more potent analogs of the compound with improved pharmacokinetic properties. Another direction is the investigation of the compound's mechanism of action in greater detail, with the aim of identifying new targets for drug discovery. Finally, there is potential for the use of 3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one in combination therapy with other drugs, which may enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one involves the reaction of cyclohexenone with thiosemicarbazide followed by cyclization with hydrazine hydrate in the presence of acetic acid. The resulting compound is then reacted with chloroacetyl chloride to form the final product. This synthesis method has been reported in the literature and has been optimized for high yield and purity.

Scientific Research Applications

3-Cyclohex-2-en-1-yl-5-thiophen-2-yl-1,3,4-oxadiazol-2-one has been studied for its potential as a drug candidate in various disease areas, including cancer, inflammation, and infectious diseases. The compound has been shown to have anti-inflammatory and anti-tumor activities in vitro and in vivo. It has also been reported to exhibit antibacterial and antifungal activities against a range of microorganisms.